Cas no 101221-59-4 (1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)-)

1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)- structure
101221-59-4 structure
Product Name:1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)-
CAS No:101221-59-4
MF:C24H28FNO2
MW:381.483030319214
CID:184884
PubChem ID:58213
Update Time:2025-04-19

1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]non-9-yl)-
    • 9-Azabicyclo[3.3.1]nonane,1-butanone deriv.
    • 1-(4-fluorophenyl)-4-(3-hydroxy-3-phenyl-9-azabicyclo[3.3.1]nonan-9-yl)butan-1-one
    • BUTYROPHENONE, 4'-FLUORO-4-(3-HYDROXY-3-PHENYL-9-AZABICYCLO(3.3.1)NON-9-YL)-
    • 9-(3-p-Fluorophenylcarbonylpropyl)-3-phenyl-3-granatanol
    • 101221-59-4
    • DTXSID30906006
    • Inchi: 1S/C24H28FNO2/c25-20-13-11-18(12-14-20)23(27)10-5-15-26-21-8-4-9-22(26)17-24(28,16-21)19-6-2-1-3-7-19/h1-3,6-7,11-14,21-22,28H,4-5,8-10,15-17H2
    • InChI Key: HKJWHCRTZKKXEO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(CCCN1C2CCCC1CC(C1C=CC=CC=1)(C2)O)=O

Computed Properties

  • Exact Mass: 381.21054
  • Monoisotopic Mass: 381.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
  • XLogP3: 4.2

Experimental Properties

  • Density: 1.171
  • Boiling Point: 542.5°C at 760 mmHg
  • Flash Point: 281.9°C
  • Refractive Index: 1.577
  • PSA: 40.54
  • LogP: 4.63120
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